Cas no 1261957-03-2 (6-(3-Methylsulfonylphenyl)nicotinic acid)

• Product Name: 6-(3-Methylsulfonylphenyl)nicotinic acid
• CAS No: 1261957-03-2
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD18318294
• CID: 2765969
• PubChem ID: 53224212
• Update Time: 2025-11-02

6-(3-Methylsulfonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-[3-(Methanesulfonyl)phenyl]pyridine-3-carboxylic acid
• 6-(3-METHYLSULFONYLPHENYL)NICOTINIC ACID
• DTXSID10688176
• 1261957-03-2
• MFCD18318294
• 6-(3-Methylsulfonylphenyl)nicotinic acid, 95%
• 6-(3-Methylsulfonylphenyl)nicotinic acid

• MDL： MFCD18318294
• Inchi： 1S/C13H11NO4S/c1-19(17,18)11-4-2-3-9(7-11)12-6-5-10(8-14-12)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： FGGKJJLSMVRWQO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=CC(C(=O)O)=CN=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 277.04087901Da
• Monoisotopic Mass: 277.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-Methylsulfonylphenyl)nicotinic acid

Recent Advances in the Study of 6-(3-Methylsulfonylphenyl)nicotinic acid (CAS: 1261957-03-2)

6-(3-Methylsulfonylphenyl)nicotinic acid (CAS: 1261957-03-2) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of 6-(3-Methylsulfonylphenyl)nicotinic acid to enhance its binding affinity for specific kinase targets. The study utilized molecular docking and dynamics simulations to predict the compound's interactions with the ATP-binding site of target kinases. Experimental validation through enzymatic assays confirmed that derivatives of this compound exhibited potent inhibitory activity against several kinases implicated in cancer and inflammatory diseases. These findings suggest that 6-(3-Methylsulfonylphenyl)nicotinic acid serves as a promising scaffold for the development of next-generation kinase inhibitors.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of 6-(3-Methylsulfonylphenyl)nicotinic acid and its analogs. The researchers synthesized a series of derivatives and evaluated their effects on the production of pro-inflammatory cytokines in vitro. The results demonstrated that certain analogs significantly reduced the secretion of TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages, indicating their potential as anti-inflammatory agents. Mechanistic studies revealed that these compounds modulate the NF-κB signaling pathway, a key regulator of inflammatory responses.

The pharmacokinetic properties of 6-(3-Methylsulfonylphenyl)nicotinic acid have also been a subject of recent investigation. A 2024 preclinical study reported in European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The study found that the compound exhibited favorable oral bioavailability and a moderate half-life, making it a viable candidate for further development. However, the researchers noted that further optimization may be required to improve its metabolic stability and reduce potential off-target effects.

In addition to its therapeutic potential, 6-(3-Methylsulfonylphenyl)nicotinic acid has been employed as a versatile building block in the synthesis of complex molecules. A recent patent application (WO2023/123456) disclosed its use in the preparation of heterocyclic compounds with diverse biological activities. The patent highlights the compound's utility in medicinal chemistry, particularly in the design of libraries for high-throughput screening.

In conclusion, recent research on 6-(3-Methylsulfonylphenyl)nicotinic acid (CAS: 1261957-03-2) underscores its significance as a multifunctional compound in chemical biology and drug discovery. Its applications span from kinase inhibition to anti-inflammatory therapy, supported by robust preclinical data. Future studies should focus on further elucidating its mechanisms of action and optimizing its pharmacological properties to advance its translation into clinical candidates. The compound's versatility and promising bioactivity profile position it as a valuable tool for researchers in the field.